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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Potassium
Ethylxanthate (KEX) as a collector in the selective froth flotation of sulfide ores. The

information is intended to guide laboratory-scale research and process development for the

separation of valuable minerals such as chalcopyrite (CuFeS₂), galena (PbS), and sphalerite

(ZnS) from gangue minerals, primarily pyrite (FeS₂).

Introduction
Potassium Ethylxanthate (KEX) is a widely used and effective collector in the froth flotation of

sulfide minerals.[1][2] Its primary function is to selectively adsorb onto the surface of sulfide

minerals, rendering them hydrophobic.[2] This induced hydrophobicity allows the mineral

particles to attach to air bubbles and be carried to the surface of the flotation pulp, where they

are collected as a concentrate. The efficiency of KEX is influenced by various factors including

its concentration, the pulp pH, and the presence of other reagents such as activators and

depressants.[3][4][5]

Mechanism of Action
The selective action of KEX is based on its chemical interaction with the mineral surfaces. The

xanthate molecule consists of a polar head group, which interacts with the metal ions on the
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sulfide mineral surface, and a non-polar hydrocarbon tail, which extends outwards, creating a

hydrophobic layer. This process is a form of chemisorption. The stability of the resulting metal-

xanthate compound on the mineral surface dictates the effectiveness of the flotation.

Experimental Protocols
The following are generalized laboratory protocols for the selective flotation of common sulfide

ore pairings using KEX. It is crucial to note that optimal conditions can vary significantly

depending on the specific ore mineralogy and should be determined through systematic

experimental work.

General Laboratory Flotation Procedure
A standard laboratory flotation test is conducted using a mechanical flotation cell.

Equipment and Reagents:

Laboratory flotation machine (e.g., Denver D12, XFG) with a flotation cell (e.g., 1.5 to 8.0 L

capacity)[6]

pH meter

Grinding mill (e.g., rod mill, ball mill)

Drying oven

Analytical balance

Potassium Ethylxanthate (KEX) solution (typically 0.1-1.0% w/v)

Frother (e.g., Methyl Isobutyl Carbinol - MIBC, Pine Oil)[3][5]

pH modifiers (e.g., Lime (Ca(OH)₂), Sodium Carbonate (Na₂CO₃), Sulfuric Acid (H₂SO₄))[5]

Activators (e.g., Copper Sulfate (CuSO₄))[3][7]

Depressants (e.g., Sodium Cyanide (NaCN), Zinc Sulfate (ZnSO₄), Lime)[3][5]

Deionized water
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Procedure:

Ore Preparation: Grind a representative sample of the ore to a desired particle size, typically

80% passing 75-150 µm. The optimal grind size depends on the liberation characteristics of

the minerals.[3]

Pulp Preparation: Prepare a slurry by mixing the ground ore with water in the flotation cell to

a specific pulp density, commonly between 20-40% solids by weight.[3][8]

pH Adjustment: Adjust the pulp pH to the desired level using a pH modifier and allow it to

stabilize while agitating.

Reagent Conditioning:

Add the depressant(s) and/or activator(s) and condition the pulp for a specific time (e.g., 3-

10 minutes).

Add the KEX solution and condition for a further period (e.g., 1-5 minutes) to allow for

collector adsorption.

Add the frother and condition for a shorter time (e.g., 1-2 minutes).

Flotation: Introduce air into the cell to generate a froth. Collect the froth (concentrate) for a

predetermined time (e.g., 5-15 minutes).

Product Handling: Filter, dry, and weigh the concentrate and tailings.

Analysis: Analyze the feed, concentrate, and tailings for their elemental content to calculate

the recovery and grade of the valuable minerals.

Protocol for Selective Flotation of Chalcopyrite from
Pyrite
This protocol focuses on floating chalcopyrite while depressing pyrite, a common separation in

copper ore processing. High pH is typically employed to depress pyrite.

Specific Reagents:
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Collector: Potassium Ethylxanthate (KEX)

Depressant: Lime (Ca(OH)₂) to achieve a pH of 10-12.[2]

Frother: MIBC or Pine Oil

Experimental Parameters:

Parameter Value/Range

Particle Size 80% passing 75 µm

Pulp Density 30% solids

pH 10.5 - 11.5

KEX Dosage 10 - 50 g/t

Lime Dosage To achieve target pH

Frother Dosage 25 - 50 g/t

Conditioning Time (Lime) 5 minutes

Conditioning Time (KEX) 2 minutes

Conditioning Time (Frother) 1 minute

Flotation Time 10 minutes

Protocol for Selective Flotation of Galena from
Sphalerite
This protocol describes the separation of lead sulfide (galena) from zinc sulfide (sphalerite).

Typically, galena is floated first, while sphalerite is depressed. The depressed sphalerite can

then be activated and floated in a subsequent stage.

Stage 1: Galena Flotation (Sphalerite Depression)

Specific Reagents:
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Collector: Potassium Ethylxanthate (KEX)

Depressant for Sphalerite: Zinc Sulfate (ZnSO₄) and/or Sodium Cyanide (NaCN).[9]

pH Modifier: Lime or Soda Ash to a pH of 8-9.5.[5]

Frother: MIBC

Experimental Parameters:

Parameter Value/Range

Particle Size 80% passing 100 µm

Pulp Density 35% solids

pH 8.5 - 9.0

KEX Dosage 20 - 60 g/t

Zinc Sulfate Dosage 200 - 500 g/t

Sodium Cyanide Dosage 50 - 150 g/t

Frother Dosage 30 g/t

Conditioning Time (Depressants) 5 minutes

Conditioning Time (KEX) 3 minutes

Conditioning Time (Frother) 1 minute

Flotation Time 8 minutes

Stage 2: Sphalerite Flotation (Activation)

The tailings from the galena flotation, containing the depressed sphalerite, are used as the feed

for this stage.

Specific Reagents:

Activator for Sphalerite: Copper Sulfate (CuSO₄).[7][10]
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Collector: Potassium Ethylxanthate (KEX)

pH Modifier: Lime to a pH of 10-11.

Frother: MIBC

Experimental Parameters:

Parameter Value/Range

pH 10.5

Copper Sulfate Dosage 250 - 800 g/t[10]

KEX Dosage 40 - 100 g/t

Frother Dosage 20 g/t

Conditioning Time (Activator) 5 - 10 minutes[10]

Conditioning Time (KEX) 3 minutes

Conditioning Time (Frother) 1 minute

Flotation Time 10 minutes

Data Presentation
The following tables summarize the expected trends in recovery and grade based on varying

key parameters in laboratory flotation tests. The actual values are highly dependent on the

specific ore characteristics.

Table 1: Effect of KEX Dosage on Chalcopyrite and Pyrite Flotation at pH 11
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KEX Dosage (g/t)
Chalcopyrite
Recovery (%)

Pyrite Recovery
(%)

Copper
Concentrate Grade
(%)

10 75-85 5-15 25-30

20 85-95 10-20 24-28

40 >95 15-25 22-26

60 >95 20-30 20-24

Table 2: Effect of pH on Chalcopyrite and Pyrite Flotation with 30 g/t KEX

pH
Chalcopyrite
Recovery (%)

Pyrite Recovery
(%)

Copper
Concentrate Grade
(%)

8 >90 40-60 15-20

9 >90 30-50 18-23

10 >90 20-40 22-27

11 >90 10-20 25-30

12 85-95 <10 >30

Table 3: Effect of KEX Dosage on Galena Flotation (Sphalerite Depressed) at pH 8.5

KEX Dosage (g/t)
Galena Recovery
(%)

Sphalerite
Recovery (%)

Lead Concentrate
Grade (%)

20 70-80 <10 55-65

40 80-90 10-15 50-60

60 >90 15-20 45-55
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Table 4: Effect of Copper Sulfate Dosage on Activated Sphalerite Flotation at pH 10.5 with 50

g/t KEX

Copper Sulfate Dosage
(g/t)

Sphalerite Recovery (%)
Zinc Concentrate Grade
(%)

100 50-60 45-50

250 70-80 48-52

500 85-95 50-55

800 >95 48-52

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationships in the

selective flotation process using Potassium Ethylxanthate.
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Potassium Ethylxanthate (KEX)

Sulfide Mineral Surface

Adsorption

Selective Separation

Increased Hydrophobicity

leads to

Bubble-Particle Attachment

Air Bubble

Mineral Recovery to Concentrate

Pulp pH

influences stability & adsorption

modifies surface charge Depressant (e.g., Lime, NaCN)

prevents KEX adsorption on gangue

Activator (e.g., CuSO4)

enhances KEX adsorption on target mineral
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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